molecular formula C18H12BrClN2O B8314377 4-((6-Bromo-4-chloro-2-methoxyquinolin-3-yl)methyl)benzonitrile

4-((6-Bromo-4-chloro-2-methoxyquinolin-3-yl)methyl)benzonitrile

Cat. No. B8314377
M. Wt: 387.7 g/mol
InChI Key: KPYBHAQBYZMFQD-UHFFFAOYSA-N
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Description

4-((6-Bromo-4-chloro-2-methoxyquinolin-3-yl)methyl)benzonitrile is a useful research compound. Its molecular formula is C18H12BrClN2O and its molecular weight is 387.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((6-Bromo-4-chloro-2-methoxyquinolin-3-yl)methyl)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((6-Bromo-4-chloro-2-methoxyquinolin-3-yl)methyl)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-((6-Bromo-4-chloro-2-methoxyquinolin-3-yl)methyl)benzonitrile

Molecular Formula

C18H12BrClN2O

Molecular Weight

387.7 g/mol

IUPAC Name

4-[(6-bromo-4-chloro-2-methoxyquinolin-3-yl)methyl]benzonitrile

InChI

InChI=1S/C18H12BrClN2O/c1-23-18-15(8-11-2-4-12(10-21)5-3-11)17(20)14-9-13(19)6-7-16(14)22-18/h2-7,9H,8H2,1H3

InChI Key

KPYBHAQBYZMFQD-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=C(C=C(C=C2)Br)C(=C1CC3=CC=C(C=C3)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A heterogeneous mixture of 4-((6-bromo-2,4-dichloroquinolin-3-yl)methyl)benzonitrile (650 mg, 1.16 mmol, Intermediate 44: step c) and sodium methoxide (314 mg, 5.81 mmol) in dry toluene (2.2 mL) was heated at 105° C. After 9 hours, the mixture was cooled to ambient temperature and filtered through Celite®, rinsing with DCM. The filtrate was concentrated and the crude was purified by flash column chromatography (silica gel, 0-5% EtOAc-Hexanes) to provide the title compound as a white solid.
Quantity
650 mg
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
314 mg
Type
reactant
Reaction Step One
Quantity
2.2 mL
Type
solvent
Reaction Step One

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